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Compound of Interest

Compound Name: UTKO1

Cat. No.: B15601264

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the proper disposal of UTKO1
(CAS RN: 868136-01-0), a synthetic analog of moverastin used in research as a selective
inhibitor of notochord tubulogenesis and a tumor cell migration inhibitor.[1] Due to the absence
of a specific Safety Data Sheet (SDS), a conservative approach to handling and disposal is
imperative. All procedures should be conducted in accordance with institutional and local
regulations.

I. Hazard Assessment and Safety Precautions

Given that UTKOL1 is a bioactive compound designed to inhibit cellular processes, it should be
handled as a potentially hazardous substance. Although specific toxicity data is unavailable, its
mechanism of action suggests that it may pose risks. Therefore, appropriate personal
protective equipment (PPE) should be worn at all times when handling UTKO1.

Recommended Personal Protective Equipment (PPE):
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PPE Item Specification

Gloves Nitrile or other chemically resistant gloves
Eye Protection Safety glasses with side shields or goggles
Lab Coat Standard laboratory coat

Use in a well-ventilated area or chemical fume

Respiratory Protection
hood.

Il. UTKO1 Disposal Protocol

The following step-by-step protocol should be followed for the disposal of UTKO1 and
contaminated materials. This procedure is designed to minimize exposure and ensure
compliance with standard laboratory waste management practices.

Experimental Protocol for UTKO1 Disposal:
» Waste Segregation:

o Solid Waste: All solid materials contaminated with UTKO1, including unused compound,
contaminated gloves, pipette tips, and absorbent paper, should be collected in a
designated, leak-proof, and clearly labeled hazardous waste container.

o Liquid Waste: Solutions containing UTKO1 should be collected in a separate, sealed, and
chemically compatible hazardous waste container. Do not mix with other solvent waste
streams unless explicitly permitted by your institution's Environmental Health and Safety
(EHS) office.

o Sharps Waste: Needles, syringes, or other sharps contaminated with UTKO1 must be
disposed of in a designated sharps container.

o Container Labeling:

o All waste containers must be labeled with "Hazardous Waste" and the full chemical name:
"UTKO1 (2,4-Dihydroxy-3-(2-hydroxy-3-methylene-5-(cis-2,2,6-
trimethylcyclohexyl)pentyl)-6-methylbenzaldehyde)".
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o Include the CAS number (868136-01-0) and an approximate concentration and volume of
the waste.

o Waste Storage:
o Store waste containers in a designated, secure area, away from incompatible materials.
o Secondary containment should be used for liquid waste containers to prevent spills.

e Disposal Request:
o Contact your institution's EHS office to schedule a pickup for the hazardous waste.

o Do not pour UTKO1 waste down the drain or dispose of it in regular trash.

lll. UTKO1 Chemical and Physical Properties

A summary of the available quantitative data for UTKOL1 is provided in the table below.[1]

Property Value

CAS Number 868136-01-0
Molecular Formula C23H3404
Molecular Weight 374.52 g/mol
Storage (Short-term) 0-4°C, dry and dark
Storage (Long-term) -20 °C

IV. UTKO1 Disposal Workflow

The logical flow for the proper disposal of UTKOL1 is illustrated in the diagram below. This
workflow ensures that all safety and regulatory steps are followed.
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Caption: Logical workflow for the proper disposal of UTKOL1.

V. Signaling Pathway Context

UTKO1 functions by inhibiting notochord tubulogenesis and tumor cell migration.[1] It prevents
the interaction between 14-3-3ca and ezrin/radixin/moesin (ERM) proteins. This disruption of a
key cellular signaling pathway underscores the need for cautious handling and disposal, as
unintended exposure could have biological effects.
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Caption: UTKOZ1's inhibitory effect on a key signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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